Cas no 1203273-91-9 (N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide)

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide is a synthetic organic compound featuring a pyridinone core substituted with an azepane carbonyl group and a butanamide moiety. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both amide and carbonyl functionalities enhances its versatility for further derivatization. The compound's stability and solubility profile may facilitate its use in medicinal chemistry research. Its precise pharmacological or industrial applications would depend on further experimental evaluation, but its well-defined structure offers a promising scaffold for specialized chemical synthesis.

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide structure

1203273-91-9 structure

Product Name:N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide

CAS No:1203273-91-9

MF:C₁₇H₂₅N₃O₃

MW:319.39870429039

CID:5450701

PubChem ID:45498220

Update Time:2025-10-19

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide Chemical and Physical Properties

Names and Identifiers

- N-(5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl)butyramide
- F2947-1091
- N-[5-(azepane-1-carbonyl)-1-methyl-2-oxopyridin-3-yl]butanamide
- N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide
- 1203273-91-9
- AKOS024476537
- VU0506074-1
- N-[5-[(Hexahydro-1H-azepin-1-yl)carbonyl]-1,2-dihydro-1-methyl-2-oxo-3-pyridinyl]butanamide
- Inchi： 1S/C17H25N3O3/c1-3-8-15(21)18-14-11-13(12-19(2)17(14)23)16(22)20-9-6-4-5-7-10-20/h11-12H,3-10H2,1-2H3,(H,18,21)
- InChI Key： PAKSAOPQWXWRTH-UHFFFAOYSA-N
- SMILES： C(NC1=CC(C(N2CCCCCC2)=O)=CN(C)C1=O)(=O)CCC

Computed Properties

Exact Mass: 319.18959167g/mol
Monoisotopic Mass: 319.18959167g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 543
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 69.7Å²

Experimental Properties

Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 551.1±50.0 °C(Predicted)
pka: 12.17±0.20(Predicted)

N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2947-1091-2μmol	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	2μl	$57.0	2023-04-29
Life Chemicals	F2947-1091-5μmol	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	5μl	$63.0	2023-04-29
Life Chemicals	F2947-1091-1mg	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	1mg	$54.0	2023-04-29
Life Chemicals	F2947-1091-2mg	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	2mg	$59.0	2023-04-29
Life Chemicals	F2947-1091-3mg	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	3mg	$63.0	2023-04-29
Life Chemicals	F2947-1091-4mg	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	4mg	$66.0	2023-04-29
Life Chemicals	F2947-1091-5mg	N-[5-(azepane-1-carbonyl)-1-methyl-2-oxo-1,2-dihydropyridin-3-yl]butanamide	1203273-91-9	90%+	5mg	$69.0	2023-04-29